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Compound of Interest

Compound Name: LY-2584702 tosylate salt

Cat. No.: B15604538 Get Quote

This document provides crucial safety protocols and operational guidance for researchers,

scientists, and drug development professionals handling LY-2584702 tosylate salt. As a potent

p70S6K inhibitor, this compound requires stringent handling procedures to ensure personnel

safety and prevent contamination.[1][2][3][4][5] The following information outlines the necessary

personal protective equipment (PPE), step-by-step operational plans, and disposal procedures.

Quantitative Data Summary
The following table summarizes key quantitative data for LY-2584702 tosylate salt, a selective

ATP competitive inhibitor of p70S6K.[2][6]

Parameter Value Source

Molecular Formula C₂₈H₂₇F₄N₇O₃S [6]

Molecular Weight 617.62 g/mol [6]

IC₅₀ (p70S6K) 4 nM [2][3][6]

IC₅₀ (S6K1 enzyme assay) 2 nM [2][6]

IC₅₀ (pS6 in HCT116 cells) 0.1-0.24 µM [3][5][6][7]

Solubility in DMSO ≥ 10.25 mg/mL [6]

Storage Conditions
4°C, sealed, away from

moisture
[6]
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Operational Plan: Step-by-Step Handling
Procedures
Given the potent nature of LY-2584702 tosylate salt, all handling of the solid compound should

occur within a containment system, such as a flexible containment glove bag or a certified

chemical fume hood, to minimize exposure risk.[8]

1. Preparation and Engineering Controls:

Work Area: Designate a specific area for handling LY-2584702 tosylate salt. This area

should be equipped with a certified chemical fume hood or a glove box.

Equipment: All equipment, including balances, spatulas, and weighing papers, should be

dedicated for use with this compound and cleaned thoroughly after each use.

2. Personal Protective Equipment (PPE):

Body Protection: A disposable, low-linting coverall, such as those made from Tyvek®, is

required to provide full body protection.[9]

Hand Protection: Wear two pairs of chemical-resistant nitrile gloves.

Eye Protection: Chemical safety goggles are mandatory to protect against splashes or

airborne particles.[10]

Respiratory Protection: When handling the powder outside of a containment system, a

powered air-purifying respirator (PAPR) is necessary.[8][11] For less hazardous operations

within a fume hood, an N95 respirator may be sufficient, but a risk assessment should be

performed.[10]

3. Weighing and Solution Preparation:

Weighing: Tare the balance with the receiving vial inside the containment system. Carefully

transfer the desired amount of LY-2584702 tosylate salt.

Solution Preparation: Add the solvent (e.g., DMSO) to the vial containing the compound.[3]

[6] Cap the vial and mix gently until the solid is fully dissolved. Ultrasonic and warming may
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be necessary to achieve desired concentrations.[6]

Disposal Plan: Waste Management and
Decontamination
Proper disposal of LY-2584702 tosylate salt and contaminated materials is critical to prevent

environmental contamination and ensure safety.

1. Waste Segregation and Collection:

Solid Waste: All disposable materials that have come into contact with the compound,

including gloves, coveralls, weighing papers, and pipette tips, must be collected in a

designated, labeled hazardous waste container.[12]

Liquid Waste: Unused solutions and contaminated solvents should be collected in a

separate, clearly labeled hazardous waste container.[12]

2. Decontamination:

Work Surfaces: Clean all work surfaces with an appropriate solvent (e.g., 70% ethanol)

followed by a suitable laboratory detergent.

Equipment: Reusable equipment should be thoroughly rinsed with a solvent known to

dissolve the compound, followed by a standard cleaning procedure.

3. Chemical Inactivation (if approved by EHS):

For small quantities, a preliminary hydrolysis step may be considered to reduce the reactivity

of the tosylate group, but this must be explicitly approved by your institution's Environmental

Health and Safety (EHS) department.[12]

A general procedure involves reacting the tosylate waste with a solution of sodium hydroxide

to hydrolyze the ester. The resulting solution is then neutralized before collection as aqueous

chemical waste.[12]

4. Final Disposal:
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All hazardous waste must be disposed of through your institution's approved hazardous

waste management program.[12]

Experimental Workflow Diagram
The following diagram illustrates the key steps for the safe handling of LY-2584702 tosylate
salt.
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Caption: Workflow for Safe Handling of LY-2584702 Tosylate Salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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